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Compound of Interest

Compound Name: 4-Bromo-2-chloro-6-methylaniline

Cat. No.: B1272470 Get Quote

An In-depth Technical Guide on 4-Bromo-2-chloro-6-methylaniline

This guide provides key physicochemical properties of 4-Bromo-2-chloro-6-methylaniline, a

chemical compound relevant to researchers, scientists, and professionals in drug development.

The information is presented to be clear and easily accessible for technical audiences.

Physicochemical Data
The fundamental molecular characteristics of 4-Bromo-2-chloro-6-methylaniline are

summarized below.

Property Value

Molecular Formula C7H7BrClN[1][2][3][4][5]

Molecular Weight 220.49 g/mol [1][2][3][4][5]

IUPAC Name 4-bromo-2-chloro-6-methylaniline[1][5]

CAS Number 30273-42-8[1][2][3][5]

Molecular Structure and Composition
The chemical structure of 4-Bromo-2-chloro-6-methylaniline consists of a central aniline ring

substituted with bromine, chlorine, and a methyl group at specific positions. The relationship

between the constituent elements and the final compound is illustrated below.
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Elemental composition of 4-Bromo-2-chloro-6-methylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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